Cas no 2320898-38-0 (4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride)

• Product Name: 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride
• CAS No: 2320898-38-0
• MF: C₁₄H₂₂ClN₃O
• MW: 283.796982288361
• CID: 5329865
• Update Time: 2025-05-20

4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide, 4-(2-aminoethyl)-N-phenyl-, hydrochloride (1:1)
• 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride

• Inchi： 1S/C14H21N3O.ClH/c15-9-6-12-7-10-17(11-8-12)14(18)16-13-4-2-1-3-5-13;/h1-5,12H,6-11,15H2,(H,16,18);1H
• InChI Key： PAFJININUTXCPY-UHFFFAOYSA-N
• SMILES： C(N1CCC(CCN)CC1)(=O)NC1C=CC=CC=1.Cl

Additional information on 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride

Recent Advances in the Study of 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride (CAS: 2320898-38-0)

The compound 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride (CAS: 2320898-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic route for 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process starting from commercially available precursors, with a critical emphasis on the purity and stability of the final hydrochloride salt. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Pharmacological investigations have revealed that 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. In vitro and in vivo studies have demonstrated its potential as a modulator of these receptors, suggesting applications in the treatment of neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Notably, a recent preclinical study highlighted its efficacy in animal models of depression, with a favorable safety profile compared to existing therapeutics.

Another significant development is the exploration of the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its receptor binding affinity and selectivity. Computational modeling and X-ray crystallography have provided insights into the compound's interaction with receptor binding sites, offering a foundation for the design of next-generation derivatives with enhanced therapeutic properties.

In addition to its CNS applications, recent research has explored the potential of 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride in other therapeutic areas. For instance, preliminary studies have indicated its anti-inflammatory and analgesic properties, opening avenues for its use in pain management and inflammatory diseases. These findings are supported by mechanistic studies showing its ability to modulate inflammatory pathways and inhibit pro-inflammatory cytokine production.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on pharmacokinetic optimization and the development of prodrug formulations to overcome these limitations.

In conclusion, 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide hydrochloride represents a versatile and promising compound in the field of chemical biology and drug discovery. Its diverse pharmacological profile and potential therapeutic applications underscore the importance of continued research. Future studies should aim to validate its efficacy in clinical settings, optimize its pharmacological properties, and explore its full therapeutic potential across various disease areas.